1-Isobutyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 1-(2-methylpropyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C8H11N3/c1-7(2)5-11-6-8(3-9)4-10-11/h4,6-7H,5H2,1-2H3
• InChI Key: PKCMYBSACKUUJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(C=N1)C#N

Description

1-Isobutyl-1H-pyrazole-4-carbonitrile is a heterocyclic compound that features a five-membered ring containing two nitrogen atoms. This compound is part of the pyrazole family, which is known for its diverse applications in medicinal chemistry, agrochemicals, and materials science . The presence of the isobutyl group and the nitrile functionality makes this compound particularly interesting for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Isobutyl-1H-pyrazole-4-carbonitrile can be synthesized through a multicomponent reaction involving aromatic aldehyde, malononitrile, and phenyl hydrazine. This reaction is typically catalyzed by a heterogeneous acid catalyst such as sulfonic acid-functionalized polyvinyl alcohol (SPVA). The reaction conditions are generally mild, and the process is environmentally benign, often carried out under solvent-free conditions .

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve automated flash chromatography for purification. The crude material is preadsorbed onto silica gel and eluted using a gradient of dichloromethane (DCM) and methanol (MeOH) with ammonium hydroxide (NH4OH) .

Chemical Reactions Analysis

Types of Reactions: 1-Isobutyl-1H-pyrazole-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form nitro derivatives, which are key intermediates in the synthesis of other nitrogen-containing functional groups.

Substitution: It can participate in nucleophilic substitution reactions, where the nitrile group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in trifluoroacetic acid is commonly used for oxidation reactions.

Substitution: N-azoles are often used in cine-substitution reactions to form new C-N bonds.

Major Products:

Oxidation Products: Nitro derivatives of the pyrazole ring.

Substitution Products: New bisazole compounds formed through cine-substitution.

Scientific Research Applications

1-Isobutyl-1H-pyrazole-4-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits biological activities such as antimicrobial and antitumor properties.

Medicine: It is explored for its potential use in developing new pharmaceuticals.

Industry: The compound is used in the production of dyes, phosphors, and liquid crystals.

Mechanism of Action

The mechanism of action of 1-Isobutyl-1H-pyrazole-4-carbonitrile involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors involved in biological processes.

Pathways: It may modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

1,3-Dinitro-1H-pyrazole-4-carbonitrile: Known for its use in the synthesis of energetic materials.

3,5-Diamino-1-(t-butyl)-1H-pyrazole-4-carbonitrile: Used as an intermediate in various chemical syntheses.

Uniqueness: 1-Isobutyl-1H-pyrazole-4-carbonitrile is unique due to its specific isobutyl and nitrile functionalities, which provide distinct reactivity and applications compared to other pyrazole derivatives .